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Optimizing Pigment Suspension: A Guide to
BYK Additives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for achieving optimal pigment
suspension in liquid formulations using BYK additives. The selection and proper use of these
additives are critical for ensuring the stability, efficacy, and aesthetic appeal of a wide range of
products, from pharmaceutical suspensions to high-performance coatings.

Introduction to Pigment Suspension and the Role of
BYK Additives

Achieving a stable and uniform dispersion of pigment particles within a liquid medium is a multi-
step process that involves wetting, dispersing, and stabilizing.[1][2][3] Without proper
stabilization, pigments can reagglomerate, leading to issues such as color shift, reduced gloss,
and sedimentation.[4][5] BYK offers a comprehensive portfolio of additives designed to address
these challenges.

Key BYK Additive Families:

o DISPERBYK® Series (Wetting and Dispersing Additives): These are the primary agents for
pigment stabilization. They function by wetting the pigment surface and then preventing
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reagglomeration through electrostatic and/or steric hindrance mechanisms.[1][3]

« RHEOBYK® Series (Rheology Modifiers): These additives control the viscosity of the
formulation, which is crucial for preventing pigment settling during storage and ensuring
appropriate application properties.[6]

Mechanism of Pigment Stabilization with BYK
Additives

The process of achieving a stable pigment dispersion can be broken down into three key steps:

o Wetting: The initial stage involves the displacement of air from the pigment surface and its
replacement with the liquid vehicle. Wetting agents reduce the surface tension between the
pigment and the liquid, facilitating this process.[1][3]

» Dispersion: Mechanical energy is applied to break down pigment agglomerates into smaller,
primary particles.[1]

 Stabilization: Once dispersed, the particles must be kept separated to prevent flocculation.
BYK's dispersing additives achieve this through two primary mechanisms:

o Electrostatic Stabilization: The additive imparts a similar electrical charge to all pigment
particles, causing them to repel each other.[3]

o Steric Stabilization: The additive molecules adsorb onto the pigment surface, creating a
protective layer that physically prevents the particles from coming into close contact.[3]

Experimental Protocols

The following protocols provide a systematic approach to selecting and optimizing the use of
BYK additives for pigment suspension.

Protocol for Additive Selection and Dosage Optimization
(Ladder Study)

A ladder study is essential for determining the optimal concentration of a wetting and dispersing
additive.[7][8] The goal is to find the dosage that results in the lowest viscosity, as this indicates
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the most efficient pigment dispersion.[7]
Methodology:

o Prepare a series of pigment dispersions, each with a different concentration of the selected
DISPERBYK® additive (e.g., 0.5%, 1.0%, 2.0%, 5.0%, 10.0% additive solids based on
pigment weight).[9]

o Ensure all other formulation components and processing parameters (e.g., mixing speed,
time) are kept constant.

o After dispersion, measure the viscosity of each sample using a suitable viscometer (e.g.,
cone and plate or Stormer viscometer).[7][10]

» Plot the viscosity as a function of the additive concentration. The optimal dosage
corresponds to the lowest point on the resulting U-shaped curve.[7]

 Visually inspect the dispersions for any signs of seeding, streaking, or other defects.[7]

Identify Optimal Dosage
(Lowest Viscosity)

Start: Select DISPERBYK® Additive

Click to download full resolution via product page
Figure 1: Workflow for Additive Dosage Optimization (Ladder Study).

Protocol for Pigment Dispersion

This protocol outlines the general steps for preparing a pigment dispersion incorporating BYK
additives.
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Methodology:
e Premixing:
o Add the liquid vehicle (solvent or water) to the mixing vessel.

o While stirring at low speed, add the selected DISPERBYK® additive and allow it to
dissolve completely.[11]

o Gradually add the pigment to the liquid.[11]
» Dispersion:
o Increase the mixing speed to create a vortex and ensure the pigment is thoroughly wetted.

o Continue mixing at high speed for a predetermined time (e.g., 20-30 minutes) to break
down agglomerates. For organic pigments, a media mill may be necessary.[12]

o Let-down:

o Reduce the mixing speed and add the remaining formulation components (e.g., resin,
rheology modifier).

o Continue mixing at low speed until the batch is homogeneous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1169707?utm_src=pdf-custom-synthesis
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#dispersion-process
https://www.rk-chem.com/four-steps-to-effective-pigment-dispersions.html
https://eyecandypigments.com/blogs/news/the-ultimate-guide-to-effective-pigment-dispersions
https://www.kansaialtan.com.tr/discoloration-by-rubbing
https://www.youtube.com/watch?v=G5tsaCZdUPo
https://en.wikipedia.org/wiki/Thickening_agent
https://www.youtube.com/watch?v=Q0o9_xotngs
https://www.youtube.com/watch?v=V_6U4C_C-GA
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#practical-hints-and-suggestions
https://oliverbatlle.com/en/control-viscosity-and-other-characteristics-specific-to-paint/
https://oliverbatlle.com/en/control-viscosity-and-other-characteristics-specific-to-paint/
https://www.elementis.com/fileadmin/elementis/About_Elementis/03-businesses/Performance_Specialties/Adding_Expertise/Papers-Leaflets_Brands/Markets_Products_Catalogues/0102010311_Colorants_dispersants_Americas.pdf
https://www.pcimag.com/articles/110752-pigment-dispersion-procedures
https://www.benchchem.com/product/b1169707#method-for-achieving-optimal-pigment-suspension-with-byk-additives
https://www.benchchem.com/product/b1169707#method-for-achieving-optimal-pigment-suspension-with-byk-additives
https://www.benchchem.com/product/b1169707#method-for-achieving-optimal-pigment-suspension-with-byk-additives
https://www.benchchem.com/product/b1169707#method-for-achieving-optimal-pigment-suspension-with-byk-additives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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